Cas no 41932-99-4 (3(2H)-Pyridazinone,4-chloro-5-(1-methylhydrazinyl)-2-phenyl-)

• Product Name: 3(2H)-Pyridazinone,4-chloro-5-(1-methylhydrazinyl)-2-phenyl-
• CAS No: 41932-99-4
• MF: C₁₁H₁₁ClN₄O
• MW: 250.684240579605
• CID: 328057
• PubChem ID: 376686
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4-chloro-5-(1-methylhydrazinyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-5-(1-methylhydrazinyl)-2-phenyl-
• 4-CHLORO-5-(1-METHYLHYDRAZINO)-2-PHENYL-2,3-DIHYDROPYRIDAZIN-3-ONE
• 5-[amino(methyl)amino]-4-chloro-2-phenylpyridazin-3-one
• 4-Chlor-2-phenyl-5-(1-methylhydrazino)-pyridazin-3(2H)-on
• 4-chloro-2-phenyl-5-(1-methylhydrazino)-pyridazin-3(2H)-one
• 4-Chloro-5-(1-methylhydrazino)-2-phenyl-3(2H)-pyridazinone
• 4-chloro-5-(N-methyl-hydrazino)-2-phenyl-2H-pyridazin-3-one
• NSC-657730
• 5-[amino(methyl)amino]-4-chloro-2-phenyl-pyridazin-3-one
• 4-chloro-2-phenyl-5-(1-methylhydrazino)-pyridazine-3(2H)-one
• NSC657730
• DTXSID70327458
• LBPXPSALZXBRGR-UHFFFAOYSA-N
• FT-0618108
• SCHEMBL11726417
• MFCD00052034
• 41932-99-4
• 4-Chloro-5-(1-methylhydrazinyl)-2-phenylpyridazin-3(2H)-one

• Inchi： 1S/C11H11ClN4O/c1-15(13)9-7-14-16(11(17)10(9)12)8-5-3-2-4-6-8/h2-7H,13H2,1H3
• InChI Key： LBPXPSALZXBRGR-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1N(C)N)=O

Computed Properties

• Exact Mass: 250.06200
• Monoisotopic Mass: 250.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.38
• Melting Point: 127℃
• Boiling Point: 351.7°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.651
• PSA: 64.15000
• LogP: 1.89610

3(2H)-Pyridazinone,4-chloro-5-(1-methylhydrazinyl)-2-phenyl- Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38